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Introduction
Lithium tetrahydridoaluminate, commonly known as lithium aluminum hydride (LiAlH₄), is a

powerful and versatile reducing agent with broad applications in organic synthesis, particularly

in the pharmaceutical industry for the preparation of active pharmaceutical ingredients. Its

industrial production is primarily achieved through two well-established methods: the

Schlesinger process and a two-step synthesis involving the prior formation of sodium aluminum

hydride. This guide provides a detailed technical overview of these core industrial synthesis

processes, including experimental protocols, quantitative data, and safety considerations.

Core Synthesis Methodologies
The industrial production of lithium aluminum hydride is dominated by two principal routes,

each with distinct advantages and process parameters.

The Schlesinger Process
The Schlesinger process, the classical method for synthesizing LiAlH₄, involves the direct

reaction of lithium hydride (LiH) with aluminum chloride (AlCl₃).[1] This highly exothermic

reaction is typically carried out in an ethereal solvent, most commonly diethyl ether.

Reaction:
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4LiH + AlCl₃ → LiAlH₄ + 3LiCl

The process leverages the solubility of LiAlH₄ and the insolubility of the lithium chloride (LiCl)

byproduct in diethyl ether to facilitate separation.

Reactor Preparation: A suitable glass-lined or stainless steel reactor is rendered inert and

moisture-free by purging with dry nitrogen or argon.

Reactant Charging: A suspension of finely divided lithium hydride in anhydrous diethyl ether

is charged into the reactor. A small amount of LiAlH₄ from a previous batch may be added to

initiate the reaction.

Reaction Execution: A solution of anhydrous aluminum chloride in diethyl ether is slowly

added to the stirred LiH suspension. The reaction is highly exothermic, and the rate of

addition is carefully controlled to maintain the reaction temperature at the boiling point of the

diethyl ether. The reaction mixture is typically refluxed until the reaction is complete.

Product Isolation and Purification: Upon completion, the reaction mixture is filtered to remove

the precipitated lithium chloride. The clear filtrate, a solution of LiAlH₄ in diethyl ether, is then

concentrated by distillation. The final product is obtained after removing the residual solvent

under vacuum.[2]

Parameter Value Reference

Solvent
Diethyl ether, Tetrahydrofuran

(THF)
[2][3]

Reactants

Lithium Hydride (finely

divided), Aluminum Chloride

(anhydrous)

[1]

Reaction Temperature
Reflux temperature of diethyl

ether (~35 °C)
[4]

Yield ~85-90% (based on AlCl₃) [4][5]

Purity of Final Product >95% (commercial grade) [6]
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Two-Step Synthesis via Sodium Aluminum Hydride
An alternative industrial route involves the initial synthesis of sodium aluminum hydride

(NaAlH₄), which is then converted to LiAlH₄ through a salt metathesis reaction with lithium

chloride.[3] This method is often favored for its cost-effectiveness, as it avoids the direct use of

the more expensive lithium hydride in the primary reduction step.

Sodium aluminum hydride is synthesized from its elemental constituents, sodium and

aluminum, under a high pressure of hydrogen gas.

Reaction:

Na + Al + 2H₂ → NaAlH₄

This reaction is typically catalyzed and carried out at elevated temperatures and pressures.

Catalyst and Reactant Preparation: Aluminum powder and a catalyst, such as a titanium-

based compound, are introduced into a high-pressure autoclave.

Reaction Conditions: Sodium metal is added, and the reactor is pressurized with hydrogen

gas. The mixture is heated to the target temperature and agitated.

Product Formation: The reaction proceeds to form NaAlH₄. The progress of the reaction can

be monitored by the consumption of hydrogen.
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Parameter Value Reference

Reactants
Sodium, Aluminum powder,

Hydrogen gas
[3]

Catalyst
Titanium-based compounds

(e.g., TiF₃)
[7]

Pressure 15-100 bar H₂ [7][8]

Temperature 120-150 °C [8]

Reaction Time
~50 hours (for ball milling

synthesis)
[7]

Yield High [3]

The produced sodium aluminum hydride is then reacted with lithium chloride in a suitable

solvent to yield lithium aluminum hydride.

Reaction:

NaAlH₄ + LiCl → LiAlH₄ + NaCl

The insolubility of sodium chloride (NaCl) in the ethereal solvent drives the reaction to

completion and facilitates separation.

Reactant Preparation: A solution of lithium chloride in an ethereal solvent (e.g., diethyl ether

or THF) is prepared.

Metathesis Reaction: The NaAlH₄ is added to the LiCl solution, and the mixture is stirred.

Product Isolation: The precipitated sodium chloride is removed by filtration. The resulting

filtrate contains the LiAlH₄ in solution, which can be isolated by solvent evaporation.

Visualizing the Synthesis Pathways
To better illustrate the logical flow of the industrial synthesis processes for Lithium
Tetrahydridoaluminate, the following diagrams are provided.
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Step 1: NaAlH4 Synthesis

Step 2: Metathesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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